Cas no 132521-68-7 (2-chloroquinoline-3,4-diamine)

• Product Name: 2-chloroquinoline-3,4-diamine
• CAS No: 132521-68-7
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD09754113
• CID: 2770488
• PubChem ID: 21898033
• Update Time: 2025-11-02

2-chloroquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-chloroquinoline-3,4-diamine
• 3,4-Diamino-2-chloroquinoline
• DB-083428
• 132521-68-7
• DTXSID40619711
• EN300-126235
• KERSAFJGNOGGQZ-UHFFFAOYSA-N
• AKOS006326714
• SCHEMBL210949
• CS-0283579

• MDL： MFCD09754113
• Inchi： 1S/C9H8ClN3/c10-9-8(12)7(11)5-3-1-2-4-6(5)13-9/h1-4H,12H2,(H2,11,13)
• InChI Key： KERSAFJGNOGGQZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C2C=CC=CC2=N1)N)N

Computed Properties

• Exact Mass: 193.0406750Da
• Monoisotopic Mass: 193.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 2-chloroquinoline-3,4-diamine

2-Chloroquinoline-3,4-diamine (CAS No. 132521-68-7): A Versatile Building Block in Organic Synthesis and Pharmaceutical Research

2-Chloroquinoline-3,4-diamine (CAS No. 132521-68-7) is a highly valuable heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This chloroquinoline derivative serves as a crucial intermediate for the preparation of various biologically active molecules, particularly in the development of novel pharmaceutical agents. The compound's unique structural features, combining a quinoline core with reactive amino groups and a chloro substituent, make it an exceptionally versatile building block for diverse chemical transformations.

The growing interest in 2-chloroquinoline-3,4-diamine applications reflects current trends in drug discovery, where researchers are increasingly focusing on nitrogen-containing heterocycles as privileged scaffolds. Recent studies highlight its potential in designing kinase inhibitors, antimicrobial agents, and anticancer compounds - all areas of intense research activity in 2023-2024. The compound's molecular structure allows for multiple points of modification, enabling medicinal chemists to fine-tune pharmacological properties while maintaining favorable drug-like characteristics.

From a synthetic chemistry perspective, 2-chloroquinoline-3,4-diamine synthesis typically involves the controlled functionalization of quinoline precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, addressing current industry demands for sustainable production processes. The chloro group at position 2 and the diamine functionality at positions 3 and 4 provide distinct reactivity patterns that can be exploited in sequential coupling reactions, cyclization processes, and multicomponent transformations.

In pharmaceutical research, this compound has shown particular promise as a precursor for quinazoline derivatives, which constitute an important class of therapeutic agents. Recent patent literature reveals growing applications in developing treatments for inflammatory conditions, metabolic disorders, and certain types of cancer. The compound's ability to serve as a hydrogen bond donor and acceptor contributes to enhanced target binding affinity in drug-receptor interactions, a property highly valued in modern drug design.

The physicochemical properties of 2-chloroquinoline-3,4-diamine make it suitable for various formulation approaches. With moderate solubility in common organic solvents and specific pH-dependent solubility characteristics, it offers flexibility in drug delivery system development. These attributes, combined with its favorable molecular weight and lipophilicity profile, position it as an attractive intermediate for lead optimization in drug discovery programs.

Quality control of 2-chloroquinoline-3,4-diamine typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Current Good Manufacturing Practice (cGMP) standards require rigorous characterization to ensure batch-to-batch consistency, particularly when the compound is intended for pharmaceutical applications. The availability of high-purity 2-chloroquinoline-3,4-diamine suppliers has become increasingly important as research interest in this compound grows.

From a market perspective, demand for 2-chloroquinoline-3,4-diamine has shown steady growth, driven by expanding applications in both academic and industrial research. The compound's price and availability fluctuate based on raw material costs and production scale, with current market analysis suggesting increased production capacity to meet rising demand from pharmaceutical and biotechnology sectors.

Safety considerations for handling 2-chloroquinoline-3,4-diamine follow standard laboratory protocols for amino-substituted heterocyclic compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended during handling. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, typically recommending protection from moisture and light to maintain stability.

Future research directions for 2-chloroquinoline-3,4-diamine derivatives include exploration of their photophysical properties for materials science applications, particularly in organic electronics and sensor development. The compound's conjugated system and functional group versatility make it a candidate for designing novel fluorescent probes and electronic materials, aligning with current trends in smart material innovation.

In conclusion, 2-chloroquinoline-3,4-diamine (CAS No. 132521-68-7) represents a strategically important chemical building block with wide-ranging applications in drug discovery and materials science. Its unique combination of reactivity, structural features, and drug-like properties ensures its continued relevance in cutting-edge research. As synthetic methodologies advance and biological targets become more sophisticated, this compound is poised to play an increasingly significant role in the development of next-generation therapeutic agents and functional materials.